Cas no 31634-35-2 (1-Butanone,4-(hexahydro-1H-azepin-1-yl)-1-(3-thienyl)-, hydrochloride (1:1))

• Product Name: 1-Butanone,4-(hexahydro-1H-azepin-1-yl)-1-(3-thienyl)-, hydrochloride (1:1)
• CAS No: 31634-35-2
• MF: C₁₄H₂₂ClNOS
• MW: 287.848581790924
• CID: 305620
• PubChem ID: 208093
• Update Time: 2025-04-19

1-Butanone,4-(hexahydro-1H-azepin-1-yl)-1-(3-thienyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,4-(hexahydro-1H-azepin-1-yl)-1-(3-thienyl)-, hydrochloride (1:1)
• 4-(azepan-1-yl)-1-thiophen-3-ylbutan-1-one,hydrochloride
• (Thienyl-3)(gamma-N-hexamethylene-imino-propyl) ketone hydrochloride
• SCHEMBL9124193
• 4-(Hexahydro-1H-azepin-1-yl)-1-(3-thienyl)-1-butanone hydrochloride
• DTXSID50185518
• 1-Butanone, 4-(hexahydro-1H-azepin-1-yl)-1-(3-thienyl)-, hydrochloride
• 31634-35-2

• Inchi： 1S/C14H21NOS.ClH/c16-14(13-7-11-17-12-13)6-5-10-15-8-3-1-2-4-9-15;/h7,11-12H,1-6,8-10H2;1H
• InChI Key： BXWQUMADTJDZHH-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC(=C1)C(CCCN1CCCCCC1)=O

Computed Properties

• Exact Mass: 287.11126
• Monoisotopic Mass: 287.111063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.6

Experimental Properties

• Boiling Point: 384.4°C at 760 mmHg
• Flash Point: 186.3°C
• PSA: 20.31